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Compound of Interest

Compound Name: 16-Epivoacarpine

Cat. No.: B1180818 Get Quote

16-Epivoacarpine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
16-Epivoacarpine is a naturally occurring indole alkaloid isolated from plants of the

Gelsemium genus, notably Gelsemium elegans. This technical guide provides a detailed

overview of its physical and chemical properties, experimental protocols for its isolation and

characterization, and an exploration of its biological activities. The information is curated to

support research, drug discovery, and development activities involving this compound.

Physicochemical Properties
16-Epivoacarpine is a complex heterocyclic compound with the molecular formula

C₂₁H₂₄N₂O₄. It is typically isolated as a powder.[1][2] Key physicochemical data are

summarized in the table below. While a specific melting point is not readily available in the

literature, its physical state as a solid powder at room temperature is consistently reported.
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Property Value Source

Molecular Formula C₂₁H₂₄N₂O₄ [1][3]

Molecular Weight 368.43 g/mol [1][3]

CAS Number 114027-38-2 [3][4]

IUPAC Name

methyl

(1R,12S,13R,14S,15E)-15-

ethylidene-1-hydroxy-13-

(hydroxymethyl)-3,17-

diazapentacyclo[12.3.1.0²,¹⁰.0⁴

,⁹.0¹²,¹⁷]octadeca-2(10),4,6,8-

tetraene-13-carboxylate

[3]

Physical Description Powder [1][2]

Source Gelsemium elegans [2][5]

Solubility
16-Epivoacarpine exhibits solubility in a range of organic solvents. This information is critical

for its extraction, purification, and formulation for biological assays.

Solvent Solubility Notes

Chloroform Soluble [2]

Dichloromethane Soluble [2]

Ethyl Acetate Soluble [2]

Dimethyl Sulfoxide (DMSO) Soluble [2]

Acetone Soluble [2]

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline
≥ 2.5 mg/mL (6.79 mM) Clear solution.[5]

10% DMSO + 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (6.79 mM) Clear solution.[5]
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Storage and Stability
For long-term preservation of its chemical integrity, 16-Epivoacarpine powder should be stored

at -20°C for up to three years.[4] In solvent, stock solutions should be stored at -80°C for up to

one year.[4]

Spectral Data
The structural elucidation of 16-Epivoacarpine is confirmed through various spectroscopic

techniques. While raw spectral data is often proprietary, representative data can be accessed

through some suppliers and literature. Its identity is confirmed by Mass Spectrometry (MS) and

Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Mass Spectrometry (MS): The exact mass of 16-Epivoacarpine is 368.17360725 Da.[3]

¹H NMR and ¹³C NMR: Detailed proton and carbon NMR data are used to confirm the

complex polycyclic structure and stereochemistry of the molecule.

Experimental Protocols
Isolation and Purification of 16-Epivoacarpine from
Gelsemium elegans
The isolation of 16-Epivoacarpine and other alkaloids from Gelsemium elegans is a multi-step

process involving extraction and chromatographic separation.

Workflow for Alkaloid Isolation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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